Cas no 878058-92-5 (2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 878058-92-5
• MF: C₂₃H₃₁N₃O₄S
• MW: 445.574944734573
• CID: 5510621
• Update Time: 2025-07-21

2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methyl-1-piperidinyl)-2-[3-[[2-oxo-2-(1-piperidinyl)ethyl]sulfonyl]-1H-indol-1-yl]-
• 2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C23H31N3O4S/c1-18-9-13-25(14-10-18)22(27)16-26-15-21(19-7-3-4-8-20(19)26)31(29,30)17-23(28)24-11-5-2-6-12-24/h3-4,7-8,15,18H,2,5-6,9-14,16-17H2,1H3
• InChI Key： DSGVEYWGUFHZSD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CN1C2=C(C=CC=C2)C(S(CC(=O)N2CCCCC2)(=O)=O)=C1

Additional information on 2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 878058-92-5 and Product Name: 2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one

The compound with the CAS number 878058-92-5 and the product name 2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a sulfonyl group linked to an indole core and a piperidine moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways associated with various diseases. The presence of the 4-methylpiperidin-1-yl group in the molecular structure is particularly noteworthy, as piperidine derivatives are well-known for their role in drug design. Piperidine-based compounds often exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are crucial for the development of effective therapeutics. The incorporation of this moiety into the sulfonyl-substituted indole framework of this compound may contribute to its binding affinity and selectivity towards specific biological targets.

The indole core is another key feature of this molecule that warrants detailed discussion. Indole derivatives have been extensively studied for their diverse biological activities, ranging from antimicrobial to anticancer properties. The specific arrangement of atoms within the indole ring, combined with the sulfonyl group at the 3-position, likely influences the compound's interaction with enzymes and receptors. This structural motif has been explored in various drug discovery programs due to its ability to engage with multiple binding sites on biological targets, potentially leading to synergistic effects or enhanced therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a piperidine scaffold and an indole core suggests that it may interact with neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have demonstrated that molecules containing similar structural features can modulate serotonin receptors, which play a critical role in mood regulation. The sulfonyl group further enhances the compound's pharmacological profile by potentially increasing its binding affinity and duration of action at target sites.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like this one, researchers aim to develop treatments that can selectively inhibit cancer cell proliferation while minimizing side effects on healthy tissues. The unique structural features of this molecule may allow it to interact with enzymes involved in tumor metabolism or signal transduction, providing a novel approach to cancer therapy.

The synthesis and characterization of this compound have been subjects of intense research efforts. Advanced synthetic methodologies have been employed to construct the complex framework efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in assembling the various functional groups present in the molecule. The successful synthesis not only underscores the synthetic prowess of modern organic chemistry but also opens up avenues for further derivatization and optimization.

In vitro studies have begun to elucidate the biological activity of this compound, revealing intriguing preliminary results. Initial assays suggest that it exhibits potent inhibitory effects on certain enzymes relevant to neurological disorders. These findings are supported by computational modeling studies that predict favorable interactions between the compound's structure and target proteins. Such simulations help refine lead compounds by identifying key hydrogen bonding networks and hydrophobic interactions that contribute to binding affinity.

The potential therapeutic applications extend beyond neurological disorders; this compound may also find utility in addressing inflammatory conditions. Inflammatory responses are mediated by complex signaling cascades involving various enzymes and cytokines. By modulating these pathways, small molecules like this one could offer relief from symptoms associated with chronic inflammation without triggering adverse immune reactions—a critical consideration for long-term treatment strategies.

As research progresses, additional derivatives will be synthesized to explore new pharmacological profiles while maintaining or enhancing key structural features responsible for biological activity. The sulfonyl-piperidine-indole motif provides a robust foundation upon which medicinal chemists can build upon through iterative design processes aimed at improving efficacy while reducing off-target effects.

The development pipeline for this class of compounds is expected to expand as more data becomes available from preclinical studies conducted worldwide. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into viable clinical candidates capable of addressing unmet medical needs across multiple therapeutic areas.